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Compound of Interest

Compound Name: Linalool-13C3

Cat. No.: B15138628 Get Quote

Essential Safety and Handling Guide for Linalool-
13C3
This guide provides crucial safety and logistical information for handling Linalool-13C3 in a

laboratory setting. Adherence to these procedures is essential for ensuring the safety of

researchers and maintaining a secure work environment.

Physicochemical and Toxicological Data
The following table summarizes key physical, chemical, and toxicological properties of Linalool,

which are directly applicable to Linalool-13C3.
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Property Value References

Chemical Formula C₁₀H₁₈O [1][2][3]

Molecular Weight 154.25 g/mol [1][2][3]

Appearance Colorless liquid [1][2][4]

Odor Floral, spicy herbal [1][5]

Boiling Point ~198-199 °C (~390 °F) [1][5][6][7]

Flash Point ~75-81 °C (~167-178 °F) [1][4][6]

Density ~0.86-0.87 g/cm³ at 25 °C [5][6][7]

Vapor Pressure 0.1 mbar @ 20 °C [6]

Solubility in Water ~1.45-1.59 g/L at 25 °C [2][6]

Hazards

Combustible liquid. Causes

skin and serious eye irritation.

May cause an allergic skin

reaction. Harmful to aquatic

life.

[8]

Acute Toxicity (Oral, Rat LD50) 2,790 mg/kg [3]

Acute Toxicity (Dermal, Rabbit

LD50)
5,610 mg/kg [3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for various laboratory activities involving Linalool-13C3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.essencejournal.com/pdf/2020/vol8issue4/PartA/6-6-50-181.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Linalool
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://www.essencejournal.com/pdf/2020/vol8issue4/PartA/6-6-50-181.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Linalool
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://www.essencejournal.com/pdf/2020/vol8issue4/PartA/6-6-50-181.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Linalool
https://www.scentree.co/en/Linalool.html
https://www.essencejournal.com/pdf/2020/vol8issue4/PartA/6-6-50-181.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5347184.htm
https://www.essencejournal.com/pdf/2020/vol8issue4/PartA/6-6-50-181.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5347184.htm
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/126-91-0_965439.html
https://www.essencejournal.com/pdf/2020/vol8issue4/PartA/6-6-50-181.pdf
https://www.scentree.co/en/Linalool.html
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5347184.htm
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/126-91-0_965439.html
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Linalool
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030034999_SDS_GEN_00/en/Linalool_Safety_Data_Sheet_United_Nations_English.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://www.benchchem.com/product/b15138628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario
Recommended Personal
Protective Equipment
(PPE)

References

Routine Laboratory Operations

• Eye Protection: Safety

glasses with side shields or

chemical splash goggles. •

Hand Protection: Nitrile or

neoprene gloves. Inspect

gloves before use and change

if contaminated. • Body

Protection: A properly fitted lab

coat (Nomex® or similar flame-

retardant material

recommended). • Footwear:

Closed-toe and closed-heel

shoes.

[9][10][11]

Spill or Accidental Release

• Respiratory Protection:

Required when vapors or

aerosols are generated. Use a

NIOSH-approved respirator

with an organic vapor

cartridge. • Eye Protection:

Chemical splash goggles and

a face shield. • Hand

Protection: Chemical-resistant

gloves (e.g., nitrile, neoprene).

• Body Protection: Chemical-

resistant apron or coveralls

over a lab coat.

[12][13]

Waste Disposal

• Eye Protection: Chemical

splash goggles. • Hand

Protection: Chemical-resistant

gloves (e.g., nitrile, neoprene).

• Body Protection: Lab coat.

[11]
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Operational and Disposal Plans
Handling and Storage Procedures

Ventilation: Always handle Linalool-13C3 in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation exposure.[14]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid.[6][8] Take precautionary measures against static discharge.

Personal Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and

clothing.[10][14] Contaminated work clothing should not be allowed out of the workplace.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][14]

The recommended storage temperature is 2-8 °C.[14] Store under an inert gas like argon if

possible.

Spill Cleanup Protocol
Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Cover drains to prevent environmental release.[14]

Absorption: Absorb the spill with an inert, non-combustible absorbent material such as sand,

diatomaceous earth, or a universal binding agent.[14]

Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[14]

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal Plan
Containerization: Dispose of Linalool-13C3 and any contaminated materials in a clearly

labeled, sealed container. Do not mix with other waste.
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Regulations: All waste disposal must be conducted in strict accordance with local, state, and

federal regulations.

Contaminated PPE: Handle contaminated PPE as hazardous waste and dispose of it

accordingly.

Experimental Workflow and Safety Decision Making
The following diagrams illustrate the general experimental workflow for handling Linalool-13C3
and the decision-making process for selecting the appropriate PPE.
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Caption: General experimental workflow for handling Linalool-13C3.
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Caption: Decision-making for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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